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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Direct
Red 81 (C.I. 28160), a widely used disazo dye. The information is curated for professionals in

research and development who require detailed technical data, including experimental

methodologies.

Chemical and Physical Properties
Direct Red 81 is a synthetic organic compound classified as a direct azo dye.[1] Its structure

features two azo (-N=N-) groups, which act as the chromophore responsible for its intense red

color.[2] The presence of sodium sulfonate groups enhances its water solubility, allowing it to

directly bind to cellulosic fibers without the need for a mordant.[1][3] At room temperature, it

typically appears as an odorless, dark red to maroon powder.[1]
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Property Value Reference

IUPAC Name

disodium;7-benzamido-4-

hydroxy-3-[[4-[(4-

sulfonatophenyl)diazenyl]phen

yl]diazenyl]naphthalene-2-

sulfonate

[4]

Synonyms

C.I. Direct Red 81, Sirius Red

4B, Chlorantine Fast Red 5B,

Direct Red 4B, C.I. 28160

[2][5]

CAS Number 2610-11-9 [4]

Molecular Formula C₂₉H₁₉N₅Na₂O₈S₂ [1][6]

Molecular Weight 675.6 g/mol [4][6][7]

Chemical Class Disazo Dye [2][8]

Physicochemical Data
Property Value Reference

Appearance Red to dark red powder [2][9]

Solubility

Soluble in water; slightly

soluble in ethanol; insoluble in

most organic solvents.

[2][7]

Water solubility: 40 g/L at 60

°C
[2][9]

Melting Point >240 °C (decomposes) [5]

pH (aqueous solution) ~7.5 [6]

Spectroscopic Data
Property Value Reference

λmax (in H₂O) 509 nm [1]
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Synthesis and Reactivity
Synthesis
Direct Red 81 is synthesized through a two-step process involving diazotization followed by an

azo coupling reaction.[2] The general manufacturing method involves the diazotization of 4-((4-

aminophenyl)diazenyl)benzenesulfonic acid, which is then coupled with 7-benzamido-4-

hydroxynaphthalene-2-sulfonic acid under alkaline conditions.[1][2]

Step 1: Diazotization

Step 2: Azo Coupling

4-((4-Aminophenyl)diazenyl)
benzenesulfonic acid

NaNO₂ / HCl
0-5 °C Diazonium Salt Intermediate

Alkaline conditions
(e.g., NaOH)

7-Benzamido-4-hydroxy
naphthalene-2-sulfonic acid

Direct Red 81

Click to download full resolution via product page

Caption: General synthesis pathway for Direct Red 81.

Chemical Stability
Direct Red 81 is stable under normal storage conditions—a cool, dry, well-ventilated area

away from direct sunlight and heat.[6] Its stability is pH-dependent. The dye is most stable in

neutral pH ranges (approx. 6-8).[10]

Acidic Conditions (pH < 6): Protonation of the azo groups can occur, leading to a color shift.

Under strongly acidic conditions, the azo bonds may cleave, causing the dye to degrade and

lose its color.[10] In the presence of strong hydrochloric acid, a yellow-olive brown precipitate

is formed.[2][9] When treated with strong sulfuric acid, the dye solution turns dark blue.[2][9]

Alkaline Conditions (pH > 8): In strongly alkaline solutions, hydroxide ions can attack the

functional groups of the dye, potentially leading to degradation.[10] The addition of a thick

sodium hydroxide solution results in a purple precipitate.[2][9]
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Prepare Dye Bath:
Dissolve Direct Red 81 and

 an electrolyte (e.g., NaCl) in water

Immerse Textile:
Introduce cellulosic fabric
(e.g., cotton) into the bath

Heating:
Gradually raise temperature

to 80-95 °C

Dyeing:
Hold at temperature for 30-60 min

for dye exhaustion and fixation

Rinsing:
Cool down and rinse with cold water

to remove unfixed dye

Soaping:
Wash with a soaping agent

to improve fastness properties

Final Rinse & Dry:
Thoroughly rinse and dry the fabric

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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